

# reducing 18-MC side effects in research models

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: 18-Methoxycoronaridine

CAS No.: 188125-42-0

Cat. No.: S649617

Get Quote

## 18-MC Preclinical Safety & Experimental Data

The table below consolidates quantitative and qualitative findings on 18-MC's profile from the reviewed literature.

Aspect	Findings for 18-MC	Comparative Findings (Ibogaine)	Relevant Study Details
<b>General Safety Profile</b>	"Does not generate tremors, induce bradycardia, or cause damage to Purkinje cells or general brain toxicity" [1].	Associated with tremors, ataxia, and cerebellar toxicity (damage to Purkinje cells) [1] [2] [3].	Preclinical data from animal models (e.g., rats) [1].
<b>Cardiovascular Effects</b>	Did not significantly alter spontaneous contractions of the rat isolated portal vein at 10 $\mu$ M [2].	Caused a concentration-dependent enhancement of spontaneous contractions in the same model [2].	<i>In vitro</i> study on smooth muscle preparations [2].

Aspect	Findings for 18-MC	Comparative Findings (Ibogaine)	Relevant Study Details
<b>Interaction with <math>\mu</math>-opioid Receptors</b>	Modulated electrically-evoked contractions in smooth muscle preparations; no evidence for a <b>selective</b> interaction with pre-junctional $\mu$ -opioid receptors [2].	Similar modulatory effect; also no selective interaction with $\mu$ -opioid receptors found [2].	<i>In vitro</i> study (guinea-pig ileum, rat vas deferens).
<b>Purinergic Transmission</b>	Caused a significant enhancement of purinergic contractions in the rat vas deferens and guinea-pig bladder [2].	Showed a similar pronounced enhancement of purinergic contractions [2].	A novel finding noted as worthy of further investigation [2].
<b>Effective Dosing (Preclinical)</b>	Doses of 10-40 mg/kg (intraperitoneal, i.p.) significantly reduced morphine self-administration in rats [3].	Information not covered in the provided results.	A single dose of 40 mg/kg produced effects lasting at least two weeks [3].

Based on the general safety data, here are some foundational FAQs for your support resource.

## Frequently Asked Questions (FAQs)

- **FAQ 1: What is the primary safety advantage of 18-MC over its parent compound, ibogaine?**
  - **Answer:** The key advantage is that 18-MC lacks the neurotoxic and tremorigenic (tremor-causing) side effects associated with ibogaine. Preclinical studies specifically note that 18-MC does not cause damage to Purkinje cells in the cerebellum or induce tremors, which are chief concerns with ibogaine therapy [1] [3].
- **FAQ 2: Are there any known cardiovascular effects of 18-MC that researchers should monitor?**
  - **Answer:** While one study suggests 18-MC may have a better cardiovascular profile than ibogaine, it is not without effects on certain systems. Researchers should be aware of its potential to enhance purinergic neurotransmission in tissues like the vas deferens and bladder. Monitoring cardiovascular parameters in *in vivo* models remains a prudent practice [2].

## Example Experimental Protocol


To help standardize research, here is a summarized protocol for a common preclinical assay based on the search results.

**Objective:** To evaluate the effect of 18-MC on opioid self-administration in a rat model.

- **Animals:** Rats (e.g., 12-week-old) [3].
- **Opioid Regimen:** Morphine (e.g., 0.04 mg/kg/infusion) delivered intravenously (i.v.) over several weeks [3].
- **18-MC Administration:**
  - **Route:** Intraperitoneal (i.p.) injection [3].
  - **Doses:** 10, 20, 30, or 40 mg/kg [3].
  - **Schedule:** Single or multiple doses administered prior to or during self-administration sessions. Note that multiple doses of 40 mg/kg have been shown to generate prolonged aftereffects [3].
- **Primary Outcome Measure:** Reduction in the number of morphine infusions self-administered by the rats compared to a control group [3].

## Mechanism of Action Workflow

The following diagram illustrates the key neurobiological mechanisms and experimental outcomes of 18-MC based on the reviewed literature, which is crucial for understanding its effects in research models.



Click to download full resolution via product page

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. 18 Methoxycoronaridine - an overview [sciencedirect.com]
2. Pharmacological comparison of the effect of ibogaine and 18 ... [pmc.ncbi.nlm.nih.gov]
3. Effects of psychedelics on opioid use disorder - PubMed Central [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [reducing 18-MC side effects in research models]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b649617#reducing-18-mc-side-effects-in-research-models>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)